Cas no 2138142-22-8 (ethyl 2,2-difluoro-3-(1H-pyrrol-2-yl)propanoate)

• Product Name: ethyl 2,2-difluoro-3-(1H-pyrrol-2-yl)propanoate
• CAS No: 2138142-22-8
• MF: C₉H₁₁F₂NO₂
• MW: 203.18594956398
• CID: 5299507
• Update Time: 2025-06-11

ethyl 2,2-difluoro-3-(1H-pyrrol-2-yl)propanoate Chemical and Physical Properties

Names and Identifiers

• ethyl 2,2-difluoro-3-(1H-pyrrol-2-yl)propanoate
• 1H-Pyrrole-2-propanoic acid, α,α-difluoro-, ethyl ester

• Inchi： 1S/C9H11F2NO2/c1-2-14-8(13)9(10,11)6-7-4-3-5-12-7/h3-5,12H,2,6H2,1H3
• InChI Key： SFUUDTWFAMGNBJ-UHFFFAOYSA-N
• SMILES： FC(C(=O)OCC)(CC1=CC=CN1)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 5
• Complexity: 209
• XLogP3: 1.9
• Topological Polar Surface Area: 42.1

Additional information on ethyl 2,2-difluoro-3-(1H-pyrrol-2-yl)propanoate

Comprehensive Overview of Ethyl 2,2-Difluoro-3-(1H-pyrrol-2-yl)propanoate (CAS No. 2138142-22-8)

Ethyl 2,2-difluoro-3-(1H-pyrrol-2-yl)propanoate (CAS No. 2138142-22-8) is a fluorinated organic compound with significant applications in pharmaceutical and agrochemical research. This ester derivative combines a pyrrole ring with a difluoropropanoate moiety, making it a versatile intermediate for synthesizing bioactive molecules. Its unique structure has attracted attention in drug discovery, particularly in the development of enzyme inhibitors and receptor modulators.

The compound's fluorine atoms enhance its metabolic stability and lipophilicity, key properties for improving drug bioavailability. Researchers are increasingly exploring fluorinated pyrrole derivatives due to their potential in treating neurological disorders and inflammatory conditions—topics currently trending in biomedical forums. The ethyl ester group further facilitates prodrug strategies, a hot topic in precision medicine discussions.

From a synthetic chemistry perspective, CAS 2138142-22-8 serves as a building block for heterocyclic compounds, answering frequent search queries about "fluorinated heterocycles in drug design." Its preparation typically involves palladium-catalyzed coupling reactions, aligning with industry demand for sustainable catalytic processes. Analytical characterization via NMR and LC-MS (commonly searched techniques) confirms its high purity (>98%), meeting stringent requirements for preclinical studies.

Environmental considerations surrounding fluorinated compounds have spurred innovation in greener synthesis routes for derivatives like ethyl 2,2-difluoro-3-(1H-pyrrol-2-yl)propanoate. Recent publications highlight its role in developing biodegradable agrochemicals—a response to popular searches about "eco-friendly crop protection agents." The compound's pyrrole core also shows promise in material science, particularly in organic electronics where nitrogen-containing aromatics improve charge transport.

Storage and handling recommendations for 2138142-22-8 emphasize inert atmosphere protection, reflecting laboratory safety protocols frequently queried by synthetic chemists. Its stability profile makes it suitable for international shipping, addressing logistical concerns in global pharmaceutical supply chains. Quality control specifications typically include residual solvent analysis (monitored via GC), ensuring compliance with ICH guidelines—a critical factor for regulatory submissions.

Emerging applications include its use as a precursor for PET radiotracers, connecting to trending searches about diagnostic imaging agents. The difluoromethyl group's isosteric properties enable rational drug design approaches, while the ester functionality allows straightforward derivatization—features often discussed in medicinal chemistry webinars. Patent analyses reveal growing interest from major pharma companies, particularly for CNS-targeted therapies.

In analytical method development, ethyl 2,2-difluoro-3-(1H-pyrrol-2-yl)propanoate requires specific HPLC conditions (commonly searched as "HPLC method for fluorinated esters"), typically using C18 columns with acidic mobile phases. Its UV chromophore enables sensitive detection at 254 nm, important for impurity profiling. Process chemists frequently optimize its synthesis to minimize genotoxic impurities—a regulatory hot topic in API manufacturing.

The compound's commercial availability through specialty chemical suppliers has increased, responding to market demand for high-value intermediates. Technical datasheets now include detailed spectral data (FTIR, HRMS) and thermodynamic properties, addressing researchers' needs for comprehensive characterization. Its price trajectory reflects the premium for fluorine-containing building blocks in contract research organizations.

Future research directions may explore its biocatalytic transformations, aligning with green chemistry initiatives. The pyrrole nitrogen offers coordination sites for metal catalysts, relevant to homogeneous catalysis studies. As synthetic methodologies advance, CAS 2138142-22-8 will likely play expanded roles in fragment-based drug discovery and combinatorial chemistry libraries.